A transition metal compound with high lithium storage is one of the most promising anode materials for lithium-ion batteries (LIBs). The root-like MnCO3/Fe2O3/CNTs composites with the porous structure were synthesized by facile solvothermal methods. The excellent cycling stability and high-rate performance were exhibited, 651.3 mAh/g at 100 mA/g after 250 cycles and 631.5 mAh/g at 500 mA/g after 1000 cycles, which benefit from the porous structure and synergy among MnCO3, Fe2O3, and carbon nanotubes. The porous structure of composites can reduce the charge-transfer resistance, and the extra void can effectively alleviate volume expansion during the charge/discharge process.

In the present work, a novel sensitive sensor for hydrazine determination was introduced based on modifying a glassy carbon electrode with MoS2-QDs@Fe3O4/rGO nanocomposite. The synthesized MoS2-QDs@Fe3O4/rGO nanocomposite was analyzed by field emission scanning electron microscopy (FE-SEM), transmission electron microscope (TEM), FT-IR, X-ray diffraction (XRD), energy dispersive X-ray spectroscopy (EDX), vibrating-sample magnetometry (VSM), and Brunauer–Emmett–Teller (BET) technique. The proposed structure was confirmed by the above techniques. Cyclic voltammetry (CV), differential pulse voltammetry (DPV), and chronoamperometry techniques were used for electrochemical investigations. The effective surface area of the modified electrode and the diffusion coefficient of hydrazine were obtained as 0.1213 cm2 and 4.42 × 10−6 cm2s−1, respectively. Finally, by using the DPV technique, was recorded the calibration curve for hydrazine. Under the optimized conditions, a linear range of 0.8–2190 µM, a limit of detection of 0.12 µM, Limit of Quantitation of 0.4 µM, and sensitivity of 0.0353μAμM−1 were obtained for hydrazine through the DPV technique using the proposed sensor.

Recent advances in the construction of ternary composite electrodes have revealed new strategies for energy storage applications. For energy storage applications, supercapacitors have attracted significant attention owing to their fascinating electrochemical performance and combining advantages. In this study, a facile and one-step electrochemical method was used for synthesis of metallo phthalocyanine-titanium dioxide/functionalized-multiwalled carbon nanotube/poly(3,4-ethylenedioxythiophene) ternary composite on pencil graphite electrode (MPc-TiO2/f-MWCNT/PEDOT/PGE) with high specific capacitance and long cycle life for supercapacitors. In this context, ZnPc-TiO2/f-MWCNT/PEDOT/PGE and NiPc-TiO2/f-MWCNT/PEDOT/PGE materials were produced by cyclic voltammetry method for the first time in the literature. The results of this study have revealed that multiwalled carbon nanotube/poly(3,4-ethylenedioxythiophene) when functionalized with metallo phthalocyanine-titanium dioxide shows higher specific capacitance than multiwalled carbon nanotube/poly(3,4-ethylenedioxythiophene) forms. Among the modified electrodes containing ternary composite, ZnPc-TiO2/f-MWCNT/PEDOT/PGE electrode showed highest specific capacitance (395.98 F.g−1) value. Additionally, both ZnPc-TiO2/f-MWCNT/PEDOT/PGE and NiPc-TiO2/f-MWCNT/PEDOT/PGE have long-cycle life and have highly maintained their capacitance after 1000 charge/discharge cycles. The developed simple and efficient strategy in this work is the first report on the electrochemical synthesis of MPc-TiO2/f-MWCNT/PEDOT, which opens up new perspective for synthesizing electrode materials for energy storage applications.

Von Neumann computing-based memory has reached its limit, it is incapable of performing two tasks simultaneously, i.e. data storage and computation. Artificial neuromorphic computing (ANC) inspired by biological neural network is the next generation memory technology, which is based on a memristor device. Study of memristor is a hot topic in electronic research as it exhibits multifunctionality. Electrochemically synthesized doped Poly 3-methylthiophene (P3MT) based single layer memristor device showcases neuromorphic computing applications when resistance is enhanced to insulating state, by the process of de-doping. Morphological/structural deformation created by the process of de-doping on the surface of active layer is responsible for multifunctionality such as controllable negative differential resistance (NDR), unipolar resistive-switching (RS), multi-level RS (analog memory) and bio-inspired artificial synapse in SS/P3MT/Ag device geometry.

Perovskite solar cells (PSCs) were assembled in ambient environment using different SnO2 electron transporting layers (ETLs) to explore the optimized SnO2 thickness. For this purpose, All PSCs had the low-cost architecture of FTO/b-TiO2 (block-TiO2)/SnO2/m-TiO2 (mesoporous-TiO2)/MAPbI3 (CH3NH3PbI3)/CIS (CuInS2)/carbon cathode. The influence of the SnO2 layer thickness was investigated onto the PSCs performances. The solar cell fabricated by L1-SnO2 layer had a thickness of about 582 nm and the SnO2 film thickness enlarged as the number of SnO2 layers was increased. The optimum ETL was achieved via deposition of one SnO2 layer (L1), which exhibited a uniform, hole‐free, and compact film surface. The champion PSC device fabricated with L1 SnO2 layer displayed the biggest average power conversion efficiency (PCE) of 12.60%, which was nearly 1.75 times larger than the average PCE= 7.19% for the champion SnO2-free device. As the SnO2 film thickness decreased, the PSC efficiency diminished so that the lowest PCE= 6.29% was measured for the device based on the L5-SnO2 ETL. The EIS spectra verified the lowest recombination of charge carriers and the most efficient charge extraction at L1 ETL and perovskite layer interface among all devices. As a result, the PSC with L1 SnO2 layer could be applied to fabricate economical and efficient PSC devices.

In this study, a functional organic dye of phenol-sulfonphthalein (PSP) was used as an interfacial layer via a spin coating method, its impact on the electronic parameters including Schottky barrier height (Фb), ideality factor (n) and series resistance (Rs) was investigated for different top metal contacts. An Al metal was employed for Ohmic contact, while Schottky contacts were formed using different metals as Ag, Cu, Pd, and Sn metals via thermal evaporation technique during the fabrication process of M/PSP/p-Si hybrid devices (M: Ag, Cu, Pd, Sn) and their references (M/p-Si). The electrical performance of all references and Ag/PSP/p-Si, Cu/PSP/p-Si, Pd/PSP/p-Si, and Sn/PSP/p-Si hybrid structures were evaluated by performing current-voltage (I-V) and capacitance-voltage (C-V) measurements at the room temperature. The obtained results confirm that barrier height of all devices with and without the PSP organic interlayer depends on metal work function. The PSP interface layer leads to increase in barrier height value of the M/PSP/p-Si devices as compared to that of reference (M/p-Si) ones. This increment value for hybrid structures with the presence of PSP layer related with the metal work function for Ag, Cu, Pd, and Sn top metal. The highest Фb value of 0.760 eV and the lowest one as 0.618 eV were obtained by TE theory for the Sn/PSP/p-Si, Ag/PSP/p-Si device, respectively. The obtained results confirmed that PSP interface material and the work function of top contact metals are strongly impact on the modifying of the electronic parameters of fabricated devices.

Role dopant anions and solvents in electropolymerized conducting polymers (CPs) on controlling the morphology of thin films and electrocatalytic activities to judge their suitability as low-cost counter electrodes (CE) of dye-sensitized solar cells ( DSSCs) was systematically investigated. Amongst various CPs such as polyaniline (PANI), polypyrrole (PPy), and PEDOT with sodium dodecyl sulfate (SDS) as a dopant, PEDOT was found to exhibit the best photovoltaic performance with a photoconversion efficiency (PCE) of 6.99 %. This was attributed to the best electrocatalytic activity due to the smallest ΔEp, most minor R1, and nano-morphology-assisted high surface area, as confirmed by CV, EIS, and FE-SEM investigations. Using PEDOT as CP, the nature of dopants such as SDS, TFSI, and ClO4 has also been found to control the electrocatalytic activities and the morphology of the fabricated thin films affecting overall photovoltaic performance DSSCs. Amongst the various CP-based CE fabricated using different dopants and solvents, PEDOT:TFSI thin films prepared in acetonitrile solvent and used as CE exhibited not only the best electrocatalytic activity as CE but also demonstrated the best photovoltaic performance with PCE of 7.0 %, which almost similar to that of DSSC utilizing Pt as CE with PCE of 7.1 %. Therefore, it was concluded that the nature of CP and dopant ions were vital factors in governing the electrocatalytic activities of the thin films to ensure their suitability as CE for optimal functioning and controlling the DSSC performance.

In this work, a nanostructured electrode material based on copper metal decorated polyaniline nanowires (PANi NWs@Cu) was directly fabricated on a Pt (Pt/PANi NWs@Cu) microelectrode using a novel and effective two-step electrochemical procedure. Herein, the polyaniline nanowires were firstly electropolymerized on the Pt microelectrode using a cyclic voltammetry method, and the copper metal coated onto the polyaniline nanowires were fabricated via a chronoamperometry deposition to form the PANi NWs@Cu with an average diameter of 85 nm. The electrocatalytic activity showed that the as-synthesized PANi NWs@Cu can directly oxidize glucose in alkaline medium, which suggested that the PANi NWs@Cu can be applied as an artificial enzyme for development of a non-enzymatic electrochemical glucose sensor. Obtained results exhibits that the Pt/PANi NWs@Cu has the ability to directly detect glucose with a rapid response, high selectivity, good repeatability, excellent stability with a wide linear range of glucose concentration from 0.5 mM to 50.0 mM and a low detection limit of 94 μM. The developed Pt/PANi NWs@Cu-based electrochemical sensor also shows the ability to directly detect glucose in a 5% glucose intravenous infusion sample with an error of 1.21% from a labelled value.

Camphorsulfonic acid doped polyaniline (PANI)-polystyrene (PS)-Graphene oxide (GO) nanocomposite films are synthesized by the solution casting technique, and the thickness obtained is approximately about ∼ 0.85 mm. The prepared composite films are investigated by X-Ray diffraction (XRD), Raman spectroscopy, and Transmission electron microscopy (TEM). The electrical conductivity is measured using the Four-probe technique, which yields the percolation threshold and critical exponent at 0.09 wt% and 0.6 respectively. The EMI shielding effectiveness (SE) of PANI-PS-GO composite films is investigated in the microwave of 8 – 12 GHz frequency range (X-band range) and shows significant results. The results demonstrate that the interfacial polarization and charge transformation between the polymer matrix and GO contribute to enhanced shielding efficiency in the composite. The EMI SE of the composite is found to be 40 dB for the PANI-PS-GO nanocomposite film containing 1.5 wt% GO. The obtained results recommend that the proposed polymer nanocomposite system can be of immense potential as an efficient candidate for the novel EMI shielding materials in the X-band frequency range.

60 wt% gellan gum (GG) complexes with 40 wt% lithium trifluoromethanesulfonate (LiTf) solid polymer electrolytes (SPEs) with different concentrations of ethyl-dimethyl-propylammonium bis(tri-fluoromethylsulfonyl)imide, [EDPA][TFSI] ionic liquid (IL) have been prepared by solution casting technique. The aim of this work is to investigate the impact of IL in GG-LiTF SPEs on electrical, structural and thermal properties. The room temperature conductivity of 0.54 mS cm−1 has been obtained for the free IL sample. Addition of IL up to 20 wt% increases the conductivity to 2.18 mS cm−1. The contributing factors in the increase of conductivity were studied based on its structural characterisations. The addition of IL up to 20 wt% into the SPE has reduced the crystallinity nature to become more amorphous as can be seen in XRD deconvolution and DSC analysis. This change in structural nature has created more space between the polymer matrix for the free ions to dissociate and drive through the SPE, hence increasing conductivity. Nevertheless, the IL added seems not to affect the dissociation ratios of free ions, ion pairs and ion aggregates of LiTf, despite of clear complexation that occurred between GG and both ionic salts from FTIR analysis. Thus, the conductivity trend is governed by both charge carriers’ mobility and concentration in the electrolyte which can also be seen at elevated temperatures.